

Sparfloxacin safety profile vs comparator antibiotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sparfloxacin

CAS No.: 110871-86-8

Cat. No.: S543639

[Get Quote](#)

Sparfloxacin vs. Comparators: Safety Overview

The table below summarizes the safety profile of **Sparfloxacin** compared to other antibiotics from an integrated analysis of Phase III clinical trials [1].

Safety Parameter	Sparfloxacin (n=1585)	Comparator Antibiotics (n=1331)	Key Findings & Clinical Significance
Any Drug-Related Adverse Event	25.3%	28.1%	Overall tolerability was similar, with fewer patients on Sparfloxacin discontinuing treatment due to adverse events (6.6% vs. 8.9%) [1].
Photosensitivity Reaction	7.4%	0.5%	A significant and defining adverse effect of Sparfloxacin. Reactions were typically mild to moderate but were a major reason for its restricted use and market withdrawal [1] [2] [3].
QTc Interval Prolongation	Mean change: +10 msec	Mean change: +3 msec	Sparfloxacin consistently prolongs the heart's QT interval, a known risk factor for a serious ventricular arrhythmia called

Safety Parameter	Sparfloxacin (n=1585)	Comparator Antibiotics (n=1331)	Key Findings & Clinical Significance
			<i>Torsades de Pointes</i> . This was a critical factor in its market withdrawal [1] [2] [3].
Gastrointestinal Reactions	12.1%	22.3%	Comparator drugs caused more diarrhea, nausea, dyspepsia, and abdominal pain [1].
Insomnia	1.5%	4.3%	Reported less frequently with Sparfloxacin [1].
Taste Perversion	1.2%	2.9%	Reported less frequently with Sparfloxacin [1].

Detailed Safety Profile and Market Status

- Cardiovascular Risk:** The prolongation of the QTc interval is dose-dependent. Post-marketing surveillance associated it with cases of **Torsades de Pointes**, especially in patients with existing risk factors such as heart disease or concurrent use of other arrhythmogenic drugs [2] [3].
- Market Withdrawal:** **Sparfloxacin** was withdrawn from the U.S. market by the manufacturer in 2001, primarily due to its potential to cause QT prolongation and serious phototoxicity [2] [3].
- Other Adverse Effects:** Like other fluoroquinolones, **Sparfloxacin** carries warnings for tendinitis, tendon rupture, peripheral neuropathy, and central nervous system effects (e.g., dizziness, headache, and rarely, seizures or confusion) [2] [3].

Key Experimental Protocols from Cited Studies


The safety data in the table above primarily comes from the following methodology [1]:

- Study Design:** Integrated analysis of 6 multicenter Phase III trials.
- Trials Included:** 5 were double-masked, randomized, and comparative, while 1 was open-label and non-comparative.
- Patient Populations:** Adults with community-acquired pneumonia, acute bacterial exacerbations of chronic bronchitis, acute maxillary sinusitis, and complicated skin infections.

- **Dosage Regimen:** **Sparfloxacin** was administered as a **400 mg oral loading dose on day 1, followed by 200 mg once daily for 10 days.**
- **Comparator Drugs:** Included erythromycin, cefaclor, ofloxacin, clarithromycin, and ciprofloxacin.
- **Safety Assessments:** Evaluation of adverse events, laboratory tests, and electrocardiographic (ECG) measurements, specifically monitoring the QTc interval.

Mechanism of Action and Safety Relationship

The following diagram illustrates the mechanism of action of fluoroquinolones like **Sparfloxacin** and how it connects to both their efficacy and key safety concerns.



Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of Safety , a new fluoroquinolone profile sparfloxacin antibiotic [pubmed.ncbi.nlm.nih.gov]
2. Side Effects: Common, Severe, Long Term Sparfloxacin [drugs.com]
3. sciencedirect.com/topics/medicine-and-dentistry/ sparfloxacin [sciencedirect.com]

To cite this document: Smolecule. [Sparfloxacin safety profile vs comparator antibiotics]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b543639#sparfloxacin-safety-profile-vs-comparator-antibiotics>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com